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Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008

Introduction

The migration of substances from food contact materials (FCMs) into food is a critical aspect of
food safety assessment. Among the potential migrants, mineral oil hydrocarbons (MOH), which
are complex mixtures of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic
hydrocarbons (MOAH), have drawn significant attention due to their potential health risks.
Accurate quantification of MOSH migration is essential to ensure compliance with regulatory
limits and to safeguard consumer health.

This application note describes a detailed protocol for the use of Hexatriacontane-d74 as an
internal standard in migration studies of high molecular weight MOSH from food contact
materials. The use of a deuterated internal standard, such as Hexatriacontane-d74, is a
robust analytical approach that corrects for analyte losses during sample preparation and
instrumental analysis, thereby improving the accuracy and reliability of the quantification of its
non-deuterated analogue, hexatriacontane, a representative compound for high molecular
weight, long-chain alkanes.

Principle

Migration testing is performed by exposing the food contact material to a food simulant under
controlled conditions of time and temperature that mimic the intended use. After exposure, the
food simulant is analyzed to determine the concentration of migrated substances.
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In this protocol, Hexatriacontane-d74 is added as an internal standard to the food simulant

extract prior to instrumental analysis by Gas Chromatography-Mass Spectrometry (GC-MS). By

comparing the peak area of the target analyte (native hexatriacontane) to the peak area of the

deuterated internal standard, precise and accurate quantification can be achieved through

isotope dilution mass spectrometry principles. Hexatriacontane (C36H74) is a long-chain n-

alkane, and its deuterated form, Hexatriacontane-d74 (C36D74), exhibits nearly identical

chemical and physical properties, making it an ideal internal standard.

Materials and Reagents

Food Contact Material (FCM) sample

Food Simulants:

o Ethanol (95% v/v in water) for fatty foods

o Isooctane as a fatty food simulant alternative

o Other relevant food simulants as required by regulations (e.g., 10% ethanol, 3% acetic
acid)

Solvents (High Purity, for GC analysis):
o n-Hexane

o Dichloromethane

Internal Standard:

o Hexatriacontane-d74 (CAS No. 16416-34-5) solution (e.g., 10 pg/mL in a suitable solvent
like hexane or toluene).

Calibration Standard:
o Hexatriacontane (CAS No. 630-06-8) standard solutions of varying concentrations.[1]

Anhydrous Sodium Sulfate
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o Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps.

Experimental Protocol
Migration Test

o Sample Preparation: Cut the FCM sample into appropriate dimensions (e.g., 1 dm3).

e Migration Cell Setup: Place the FCM sample in a migration cell or immerse it in a known
volume of the selected food simulant. A surface area to volume ratio of 6 dm?/L is commonly
used.

» Migration Conditions: Perform the migration test under conditions that simulate the intended
use of the FCM. For example, for long-term storage at room temperature, testing might be
conducted at 40°C for 10 days.

e Blank Sample: Prepare a blank sample containing only the food simulant and subject it to the
same conditions as the test sample.

Sample Extraction and Preparation

o Extraction: After the migration period, remove the FCM from the simulant.

« Internal Standard Spiking: Add a known amount of the Hexatriacontane-d74 internal
standard solution to an aliquot of the food simulant. For example, add 100 uL of a 10 pg/mL
solution to 10 mL of the simulant to achieve a concentration of 100 ng/mL.

e Liquid-Liquid Extraction (for aqueous simulants):

[e]

Transfer the spiked simulant to a separatory funnel.

o

Add an appropriate volume of n-hexane (e.g., 2 x 10 mL).

[¢]

Shake vigorously for 2 minutes and allow the layers to separate.

[e]

Collect the organic (upper) layer.

e Solvent Evaporation (for fatty simulants like isooctane or ethanol): The simulant can often be
directly concentrated or, in the case of 95% ethanol, subjected to a liquid-liquid extraction
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after dilution with water.

e Drying and Concentration: Dry the collected organic extract by passing it through anhydrous
sodium sulfate. Concentrate the extract to a final volume of 1 mL under a gentle stream of
nitrogen.

o Transfer: Transfer the final extract into a GC vial for analysis.

GC-MS Analysis

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

e GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 pm
film thickness), is suitable for the analysis of long-chain alkanes.

e Injection: 1 uL of the final extract is injected in splitless mode.
e GC Conditions (Example):
o Inlet Temperature: 280°C
o Oven Temperature Program:
= [nitial temperature: 80°C, hold for 1 min
= Ramp 1: 15°C/min to 320°C
» Hold at 320°C for 15 min
o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity.

o lons to Monitor:
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» Hexatriacontane (C36H74): Quantifier ion m/z 57, Qualifier ions m/z 71, 85.[2][3][4]

» Hexatriacontane-d74 (C36D74): Quantifier ion m/z 66 (corresponding to CD3(CD2)n+
fragments), Qualifier ions m/z 80, 94. (Note: Specific fragment ions for the deuterated
standard should be confirmed by direct infusion or injection of the standard solution).

o MS Source Temperature: 230°C

o MS Quadrupole Temperature: 150°C

Data Presentation

The results of the migration study should be presented in a clear and concise manner. A tabular
format is recommended for easy comparison of data.

Parameter Food Simulant: 95% Ethanol = Food Simulant: Isooctane
Migration Conditions 40°C for 10 days 20°C for 2 days
Internal Standard
) 100 ng/mL 100 ng/mL
Concentration
Hexatriacontane Peak Area 45,000 62,000
Hexatriacontane-d74 Peak
50,000 51,000
Area
Calculated Concentration in
90 121.6
Extract (ng/mL)
Migration Level (mg/kg food
_ g (markg 0.54 0.73
simulant)
Recovery (%) 95% 98%

(Note: The data presented in this table is for illustrative purposes only and does not represent
actual experimental results.)

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the migration study protocol.

Sample Preparation

FoodlSimulant Migration Testing Extraction & Cleanup Analysis
Migration Cell Spike with Liquid-Liquid . GC-MS Analysis Data Analysis &
m (e.g., 40°C, 10 days) H.| Hexatriacontane-d74 Extraction CEmeIEe | gy (SIM Mode) Quantification

Click to download full resolution via product page
Caption: Experimental workflow for FCM migration testing using Hexatriacontane-d74.

Logical Relationship of Quantification

The diagram below outlines the logical relationship for the quantification of the migrant using
the internal standard.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b099008?utm_src=pdf-body-img
https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

GC-MS Measurement
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Caption: Logic diagram for quantification using an internal standard.

Conclusion

The use of Hexatriacontane-d74 as an internal standard provides a reliable and accurate
method for the quantification of high molecular weight MOSH compounds migrating from food
contact materials. The detailed protocol and analytical parameters provided in this application
note serve as a valuable resource for researchers and scientists in the field of food safety and
drug development to ensure the quality and safety of food packaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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